Cas no 2137937-15-4 (1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137937-15-4
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 5765997
• PubChem ID: 165471752
• Update Time: 2025-08-05

1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1114251
• 2137937-15-4
• 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H11N5S/c10-8-4-14(13-12-8)3-7-5-15-9(11-7)6-1-2-6/h4-6H,1-3,10H2
• InChI Key： KVNOSVVBKPYYFR-UHFFFAOYSA-N
• SMILES： S1C=C(CN2C=C(N)N=N2)N=C1C1CC1

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.9Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137937-15-4)

The compound 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137937-15-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a cyclopropyl-thiazole core with a triazol-4-amine moiety, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. Its CAS No. 2137937-15-4 is frequently searched in scientific databases, reflecting its relevance in high-impact studies.

The synthesis of 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine typically involves multi-step reactions, including cycloaddition and functional group transformations. Its thiazole-triazole hybrid structure is optimized for interactions with biological targets, a feature highly valued in fragment-based drug design. This aligns with the trending search queries such as "heterocyclic compounds in drug discovery" and "small molecule inhibitors 2024".

From an industrial perspective, CAS No. 2137937-15-4 is often explored for its scalable synthesis and patentability, addressing the need for cost-effective and proprietary compounds. Its logP and solubility profiles make it suitable for formulation studies, a hot topic in pharmaceutical development forums. Additionally, its potential role in agrochemicals resonates with searches like "new-generation pesticides" and "sustainable crop chemicals".

In summary, 1-(2-cyclopropyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine represents a versatile scaffold with broad applications. Its CAS No. 2137937-15-4 serves as a key identifier for researchers and industries alike, bridging gaps between academic innovation and commercial viability. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.